Cas no 3545-96-8 (Thymidine-14C)

• Product Name: Thymidine-14C
• CAS No: 3545-96-8
• MF: C₁₀H₁₄N₂O₅
• MW: 244.22110414505
• CID: 316415
• PubChem ID: 134556
• Update Time: 2025-04-19

Thymidine-14C Chemical and Physical Properties

Names and Identifiers

• Thymidine-14C
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxy(114C)methyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3545-96-8
• 1-[2-(5-~14~C)Deoxypentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
• 132376-92-2
• DTXSID20956858
• 14C-Thymidine

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i4+2
• InChI Key： IQFYYKKMVGJFEH-OYDXRQHMSA-N
• SMILES： O1[C@H]([14CH2]O)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 244.093514
• Monoisotopic Mass: 244.093514
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.452
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.584